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Compound of Interest

Compound Name: Yohimbic acid hydrate

Cat. No.: B1683617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Yohimbic acid hydrate (CAS Number: 522-87-2) is an indole alkaloid and a demethylated

derivative of the more widely known compound, yohimbine.[1][2][3] While much of the existing

research has focused on yohimbine, yohimbic acid itself has demonstrated distinct

pharmacological properties, notably as a vasodilator.[1][2][3][4] This technical guide provides a

comprehensive overview of the known properties of yohimbic acid hydrate, with a clear

distinction from its parent compound. It is intended to serve as a foundational resource for

researchers and professionals in drug development.

Chemical and Physical Properties
A summary of the key chemical and physical properties of yohimbic acid and its hydrate form is

presented in the tables below. This data has been compiled from various chemical suppliers

and databases.

Table 1: General and Chemical Properties of Yohimbic
Acid
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Property Value Source(s)

IUPAC Name

(1S,15R,18S,19R,20S)-18-

hydroxy-

1,3,11,12,14,15,16,17,18,19,2

0,21-dodecahydroyohimban-

19-carboxylic acid

[5]

Synonyms
Yohimbinic acid,

Yohimbinsaeure
[6]

CAS Number 522-87-2 [5]

Molecular Formula C₂₀H₂₄N₂O₃ [5][6]

Molecular Weight 340.42 g/mol [5][6]

InChI Key
AADVZSXPNRLYLV-

GKMXPDSGSA-N
[7]

Table 2: Physical Properties of Yohimbic Acid Hydrate
Property Value Source(s)

CAS Number 522-87-2

Molecular Formula C₂₀H₂₆N₂O₄

Molecular Weight 358.4 g/mol [8]

Appearance White to off-white powder [6][9]

Purity >95% to >98% [6][8]

Solubility Soluble in DMSO [7]

Storage Conditions

Dry, dark, and at 0-4°C for

short term (days to weeks) or

-20°C for long term (months to

years)

[7]

Stability
Stable for several weeks

during ordinary shipping
[7]
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Pharmacological Properties and Potential
Therapeutic Applications
The pharmacological profile of yohimbic acid hydrate is not as extensively characterized as

that of yohimbine. However, available information points to at least two potential areas of

therapeutic interest.

Vasodilatory Action
The most directly attributed pharmacological effect of yohimbic acid is its vasodilatory action.[1]

[2][3][4] An early study by Raymond Hamet in 1960 demonstrated this direct effect on blood

vessels.[4] This property suggests potential applications in conditions where vasodilation is

beneficial, such as in certain cardiovascular diseases. The precise mechanism of this

vasodilatory effect remains to be fully elucidated by modern research.

Potential in Osteoarthritis Research
Commercial suppliers of yohimbic acid indicate its potential use in osteoarthritis (OA) research.

[1][2][3] The scientific basis for this application is not yet well-documented in publicly available

literature, representing a significant area for future investigation. The anti-inflammatory

properties observed in its parent compound, yohimbine, which has been shown to suppress the

NF-κB pathway and reduce pro-inflammatory cytokines, may provide a rationale for exploring

yohimbic acid in inflammatory conditions like OA.[10][11]

Signaling Pathways: A Note on the Parent
Compound, Yohimbine
To date, specific signaling pathways for yohimbic acid hydrate have not been detailed in the

scientific literature. However, for context and to guide future research, the well-established

pathways of its parent compound, yohimbine, are presented below. It is crucial to emphasize

that these pathways cannot be directly attributed to yohimbic acid without dedicated

experimental validation.

Yohimbine primarily acts as a selective α₂-adrenergic receptor antagonist.[12][13] This action

blocks the negative feedback loop on norepinephrine release, leading to increased sympathetic

activity.[12]
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Furthermore, research on yohimbine has implicated its involvement in other signaling

cascades, including the suppression of the NF-κB pathway, which is central to inflammation.
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Experimental Protocols
Detailed experimental protocols specifically for yohimbic acid hydrate are scarce in the

available literature. The 1960 study on its vasodilatory action could not be accessed in full to

provide methodological details.

For researchers designing future studies, protocols used for investigating the parent

compound, yohimbine, can serve as a starting point, with appropriate modifications. For

instance, in studies of yohimbine's anti-inflammatory effects in arthritic rat models, the following

general workflow is often employed:
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Safety and Handling
The safety profile of yohimbic acid hydrate is not extensively documented. However, based

on information for yohimbic acid, it is classified as toxic if swallowed, in contact with skin, or if

inhaled.[5] Standard laboratory safety precautions, including the use of personal protective

equipment (gloves, lab coat, and safety glasses), are essential when handling this compound.

Conclusion and Future Directions
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Yohimbic acid hydrate is a compound with demonstrated vasodilatory properties and potential

for investigation in osteoarthritis. However, a significant knowledge gap exists regarding its

specific molecular mechanisms, detailed pharmacological profile, and experimental protocols.

The majority of the currently available in-depth biological data relates to its parent compound,

yohimbine.

Future research should focus on:

Elucidating the precise mechanism of action behind the vasodilatory effects of yohimbic acid.

Investigating the scientific basis for its potential application in osteoarthritis, including its

effects on inflammatory and degenerative pathways.

Conducting studies to clearly differentiate the pharmacological and toxicological profiles of

yohimbic acid from yohimbine.

Developing and publishing detailed experimental protocols for in vitro and in vivo studies of

yohimbic acid hydrate.

This technical guide provides a solid foundation of the current knowledge on yohimbic acid
hydrate. It is hoped that this will stimulate further research into this promising, yet

understudied, pharmacological agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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